Cas no 2229201-47-0 (2-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-amine
• CAS No: 2229201-47-0
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 5845117
• PubChem ID: 165676535
• Update Time: 2025-06-08

2-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-amine
• EN300-1731577
• 2-[1-(2-methoxyquinolin-3-yl)cyclopropyl]ethan-1-amine
• 2229201-47-0

• Inchi： 1S/C15H18N2O/c1-18-14-12(15(6-7-15)8-9-16)10-11-4-2-3-5-13(11)17-14/h2-5,10H,6-9,16H2,1H3
• InChI Key： ZQQJIPVXCQRGPC-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=CC=CC=2N=1)C1(CCN)CC1

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-amine

Introduction to 2-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-amine (CAS No: 2229201-47-0)

2-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 2229201-47-0, represents a confluence of structural complexity and potential biological activity. The compound features a quinoline core, which is a well-documented scaffold in drug discovery, modified with a cyclopropyl group and an amine substituent. Such structural motifs are often explored for their ability to interact with biological targets in novel ways, offering promising avenues for therapeutic intervention.

The quinoline moiety, particularly in its substituted forms, has been extensively studied for its pharmacological properties. Quinolines are known for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer effects. The presence of the 2-methoxy group in 2-methoxyquinolin-3-yl) introduces additional electronic and steric features that can modulate the compound's interactions with biological receptors. This modification is particularly relevant in the context of developing selective ligands for therapeutic purposes.

The cyclopropyl group appended to the quinoline scaffold in 2-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-amine adds another layer of complexity to the molecule. Cyclopropyl groups are often incorporated into drug candidates due to their ability to enhance binding affinity and metabolic stability. The amine substituent at the terminal position further expands the potential for hydrogen bonding interactions, which are crucial for receptor binding affinity and specificity. Together, these structural elements contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies have shown that the 2-methoxyquinolin-3-yl moiety can effectively engage with aromatic pockets of protein targets, while the cyclopropyl group can provide additional van der Waals interactions. The amine group, on the other hand, is well-positioned to form hydrogen bonds with polar residues in the binding site. These insights have guided synthetic efforts aimed at optimizing the compound's pharmacokinetic properties.

In vitro studies have begun to elucidate the biological profile of 2-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-amine. Initial assays have revealed promising activity against certain enzymatic targets, suggesting potential therapeutic applications in areas such as inflammation and cancer. The compound's ability to modulate signaling pathways relevant to these diseases makes it an attractive candidate for further investigation. Additionally, its structural features may contribute to favorable pharmacokinetic properties, including solubility and bioavailability.

The synthesis of 2-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-amine presents unique challenges due to its complex architecture. However, recent methodological advances in organic synthesis have made it more feasible to access such molecules with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the quinoline core and appending the cyclopropyl group. The introduction of the amine substituent has also been streamlined through efficient functional group transformations.

The development of novel drug candidates like 2-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-amine relies heavily on interdisciplinary collaboration between synthetic chemists, medicinal biologists, and computational scientists. This collaborative approach ensures that each stage of development—ranging from initial design to preclinical testing—is optimized for success. The integration of machine learning algorithms into drug discovery pipelines has further accelerated this process by predicting molecular properties and identifying promising candidates more efficiently.

Looking ahead, the future prospects for 2-1-(2-methoxyquinolin-3-y)cyclopropylethan-l-amine are bright, particularly as more data becomes available on its biological activity and pharmacokinetic properties. Preclinical studies are expected to provide deeper insights into its therapeutic potential, while ongoing synthetic efforts aim to improve its efficacy and reduce any potential liabilities. The compound exemplifies how structural innovation can lead to novel bioactive molecules with significant therapeutic implications.

The broader significance of this research lies in its contribution to advancing our understanding of how structural features influence biological activity. By studying compounds like 2-l-(Z-methoxyquino-lin-Z'-yI)cycIopropylethanc-I-aminc, researchers can gain valuable insights into molecular recognition processes that underpin drug-receptor interactions. These insights not only inform future drug design but also enhance our fundamental understanding of disease mechanisms at a molecular level.